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Compound of Interest

Compound Name:
tert-Butyl (9-

aminononyl)carbamate

Cat. No.: B1598680 Get Quote

This guide provides immediate safety, handling, and disposal protocols for tert-Butyl (9-
aminononyl)carbamate (CAS: 510754-90-2), tailored for researchers, scientists, and

professionals in drug development. Adherence to these procedures is critical for ensuring

laboratory safety and minimizing exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)
Tert-Butyl (9-aminononyl)carbamate is classified as a substance that can cause skin

irritation, serious eye damage, and respiratory irritation[1]. Therefore, stringent adherence to

PPE protocols is mandatory. The required PPE is detailed below.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US)

standards.

Protects against splashes and

dust which can cause serious

eye damage[1][2].

Skin Protection

- Gloves: Chemical-resistant

gloves (e.g., nitrile or

neoprene). Gloves must be

inspected before use and

disposed of properly after

handling the compound. - Lab

Coat: A standard laboratory

coat. For larger quantities or

potential for splashing, a

chemical-resistant apron

should be worn over the lab

coat.

Prevents skin contact, as the

compound is a skin irritant[1]

[2]. Proper glove removal

technique is essential to avoid

contamination.

Respiratory Protection

For nuisance exposures or

when dust may be generated,

a P95 (US) or P1 (EU EN 143)

particle respirator is

recommended. For higher-

level protection, use an

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator. To be

used in a well-ventilated area,

preferably a chemical fume

hood.

Mitigates the risk of respiratory

irritation from inhaling dust or

aerosols[1][2].

Note on Glove Selection: Specific breakthrough times for tert-Butyl (9-
aminononyl)carbamate with various glove materials are not readily available. It is crucial to

consult the glove manufacturer's specifications for chemical compatibility.
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Experimental Workflow for Safe Handling
The following diagram outlines the procedural workflow for the safe handling of tert-Butyl (9-
aminononyl)carbamate, from preparation to disposal.
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Safe Handling Workflow for tert-Butyl (9-aminononyl)carbamate

Preparation

Handling and Use

Post-Experiment

Disposal

Conduct Risk Assessment

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh/Measure Compound

Perform Experimental Procedure

Monitor for Spills or Exposure

Decontaminate Work Surfaces

Segregate Waste

Doff PPE Correctly Dispose of Contaminated Materials in Labeled, Sealed Containers

Arrange for Licensed Waste Disposal

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of tert-Butyl (9-aminononyl)carbamate.
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Detailed Methodologies
Handling Protocol:

Preparation:

Before handling, review the Safety Data Sheet (SDS).

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Assemble all necessary equipment and reagents.

Put on all required PPE as specified in the table above.

Use:

Conduct all manipulations of the solid compound within a chemical fume hood to avoid

dust generation and inhalation.

Avoid direct contact with skin and eyes[2].

In case of accidental contact, follow the first aid measures outlined below.

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek immediate medical attention.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. If skin

irritation persists, consult a physician[2].

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention[2].

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician[2].

Spill and Accidental Release:
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Personal Precautions:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection, to avoid breathing dust and

vapors[2].

Containment and Cleanup:

Prevent further leakage or spillage if safe to do so.

Do not let the product enter drains[2].

For solid spills, carefully sweep up and shovel the material. Avoid creating dust.

Collect the spilled material in a suitable, closed container for disposal[2].

Disposal Plan
All waste materials contaminated with tert-Butyl (9-aminononyl)carbamate must be treated

as hazardous waste.

Waste Handling and Disposal:

Solid Waste: Collect all contaminated solid waste, including used gloves, weighing papers,

and disposable lab coats, in a clearly labeled, sealed container.

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

Do not dispose of it in the regular trash or down the drain[2].

Contaminated Packaging: Dispose of as unused product[2].

Incineration: Chemical incineration with an afterburner and scrubber is a suitable disposal

method, but extra care should be taken as the material may be flammable[2].
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It is imperative to consult with your institution's environmental health and safety (EHS)

department for specific disposal guidelines and to ensure compliance with local, state, and

federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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